Cas no 2244087-75-8 (Benzene, 1-bromo-2-(fluoromethyl)-3-iodo-)

• Product Name: Benzene, 1-bromo-2-(fluoromethyl)-3-iodo-
• CAS No: 2244087-75-8
• MF: C₇H₅BrFI
• MW: 314.921477079391
• CID: 5194345
• Update Time: 2025-10-19

Benzene, 1-bromo-2-(fluoromethyl)-3-iodo- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-2-(fluoromethyl)-3-iodo-

• Inchi： 1S/C7H5BrFI/c8-6-2-1-3-7(10)5(6)4-9/h1-3H,4H2
• InChI Key： IDRDTXBZKLRFIH-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=CC(I)=C1CF

Additional information on Benzene, 1-bromo-2-(fluoromethyl)-3-iodo-

Benzene, 1-bromo-2-(fluoromethyl)-3-iodo-

The compound Benzene, 1-bromo-2-(fluoromethyl)-3-iodo (CAS No. 2244087-75-8) is a highly specialized aromatic compound with a unique substitution pattern on the benzene ring. This compound is characterized by the presence of three distinct substituents: a bromine atom at position 1, a fluoromethyl group (-CHF₂) at position 2, and an iodine atom at position 3. The combination of these substituents imparts distinctive chemical properties to the molecule, making it a valuable compound in various chemical and pharmaceutical applications.

Recent studies have highlighted the importance of such halogenated aromatic compounds in the field of medicinal chemistry. The presence of multiple halogen atoms (bromine and iodine) and a fluoromethyl group introduces significant electronic effects on the benzene ring. These effects can influence the compound's reactivity, stability, and bioavailability. For instance, bromine and iodine are known to be electron-withdrawing groups, which can enhance the electrophilic aromatic substitution reactions. On the other hand, the fluoromethyl group introduces both electron-withdrawing and steric effects, which can modulate the reactivity of the molecule in various synthetic pathways.

The synthesis of Benzene, 1-bromo-2-(fluoromethyl)-3-iodo involves a series of carefully controlled reactions. Typically, it begins with bromination or iodination of benzene derivatives followed by selective substitution to introduce the fluoromethyl group. Recent advancements in catalytic methods and transition-metal-mediated coupling reactions have significantly improved the efficiency and selectivity of these processes. For example, the use of palladium catalysts in cross-coupling reactions has enabled the precise installation of halogen atoms at specific positions on the benzene ring.

In terms of applications, this compound is widely used as an intermediate in organic synthesis. Its unique substitution pattern makes it an ideal precursor for constructing complex molecules with tailored pharmacological properties. For instance, it has been employed in the synthesis of novel anti-cancer agents where precise control over molecular architecture is crucial for achieving desired biological activity. Additionally, its electronic properties make it a potential candidate for use in materials science, particularly in the development of advanced electronic materials.

Recent research has also focused on understanding the environmental fate and toxicity of Benzene, 1-bromo-2-(fluoromethyl)-3-iodo. Studies indicate that while this compound exhibits moderate stability under standard conditions, its degradation pathways under environmental conditions require further investigation to assess its potential impact on ecosystems. Regulatory agencies have emphasized the need for comprehensive risk assessments to ensure safe handling and disposal practices.

In conclusion, Benzene, 1-bromo-2-(fluoromethyl)-3-iodo (CAS No. 2244087-75-8) is a versatile compound with significant potential in various fields due to its unique substitution pattern and chemical properties. Ongoing research continues to uncover new applications and optimize its synthesis methods, ensuring its relevance in both academic and industrial settings.